Cas no 17240-80-1 ((E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide)

• Product Name: (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide
• CAS No: 17240-80-1
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5533101
• Update Time: 2025-06-11

(E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((2,5-dimethylphenyl)sulfonyl)-N-methylbenzimidamide
• Benzenecarboximidamide, N-[(2,5-dimethylphenyl)sulfonyl]-N'-methyl-
• (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide

• Inchi： 1S/C16H18N2O2S/c1-12-9-10-13(2)15(11-12)21(19,20)18-16(17-3)14-7-5-4-6-8-14/h4-11H,1-3H3,(H,17,18)
• InChI Key： HMGXAOWLWBITNI-UHFFFAOYSA-N
• SMILES： C1(C(NS(C2=CC(C)=CC=C2C)(=O)=O)=NC)=CC=CC=C1

Additional information on (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide

Recent Advances in the Study of (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide (CAS: 17240-80-1)

The compound (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide (CAS: 17240-80-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, particularly those involved in oncogenic signaling pathways. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profile of the compound.

In addition to its kinase inhibitory properties, (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide has shown potential as an anti-inflammatory agent. A recent preprint on bioRxiv reported that the compound effectively suppresses the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its utility in treating chronic inflammatory diseases. The study also identified the NF-κB pathway as a key target of the compound's activity.

The synthesis and optimization of (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide have also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for this compound, which could facilitate its further development as a drug candidate. The authors emphasized the scalability and reproducibility of their method, which employs environmentally friendly reagents.

Despite these promising findings, challenges remain in the development of (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, the exact molecular targets and off-target effects of the compound require further elucidation through comprehensive proteomic and transcriptomic analyses.

In conclusion, (E)-N'-(2,5-dimethylbenzenesulfonyl)-N-methylbenzenecarboximidamide represents a chemically intriguing and biologically active compound with multiple potential therapeutic applications. Continued research into its mechanism of action, structural optimization, and formulation will be crucial for translating these findings into clinical applications. The compound's dual activity as both a kinase inhibitor and anti-inflammatory agent positions it as a particularly interesting candidate for the treatment of complex diseases such as cancer and autoimmune disorders.